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This guide provides a framework for assessing the reproducibility of results from the Chemistry-
Climate Model Initiative (CCMI). In the complex world of climate modeling, ensuring that
scientific results are robust and reproducible is paramount. This document outlines key
methodologies, presents a structured approach to data comparison, and provides visual
workflows to aid in the design and execution of reproducibility studies.

The chaotic nature of climate systems means that bit-for-bit reproducibility of simulations is
often not feasible across different computing environments or even with minor code
modifications. Therefore, the focus of reproducibility assessment in this context is on the
statistical consistency of model climates. This guide details a powerful technique for this
purpose: the Ensemble Consistency Test (ECT).

Experimental Protocols: The Ensemble Consistency
Test (ECT)

The Ensemble Consistency Test (ECT) is a statistical framework designed to determine if a
new set of model simulations is statistically distinguishable from a reference ensemble of
simulations from an accepted version of a model.[1][2] A key advantage of this approach is its
ability to capture changes not just in individual output variables, but also in the relationships
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between them.[1] An "ultra-fast” variant (UF-ECT) has been developed to make this testing
computationally efficient.[3][4]

Here is a detailed methodology for implementing the UF-ECT, adapted from the procedures
used for the Community Earth System Model (CESM), which can be applied to CCMI models:

Objective: To determine if a "test” configuration of a chemistry-climate model produces a
statistically consistent climate to a "reference" configuration.

Materials:

A "reference" version of a chemistry-climate model with a well-documented configuration.

A "test" version of the model (e.g., with code maodifications, running on a new platform, or
with different compiler options).

High-performance computing resources.

Software for statistical analysis and Principal Component Analysis (PCA).
Procedure:
e Generate a Reference Ensemble:

o Create a large ensemble of N simulations (e.g., N=100) using the "reference" model
configuration.

o Introduce small, machine-level perturbations to the initial conditions of each ensemble
member to generate a spread of results that represents the model's internal variability.[3]

o Run each simulation for a short period (e.g., 4.5 simulation hours for the UF-ECT) to keep
computational costs down.[3]

o Data Pre-processing:

o From the simulation output, select a suite of key variables that represent the model's
climate (e.g., temperature, ozone concentration, water vapor at various atmospheric
levels).
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o Spatially average the selected variables to create a time series for each ensemble
member.

o Exclude variables with very low or zero variance, as well as those that are linearly
correlated with other variables.

e Characterize the Reference Ensemble:

o Perform Principal Component Analysis (PCA) on the pre-processed data from the
reference ensemble.

o The PCA will identify the dominant modes of variability within the reference ensemble and
create a set of principal components (PCs) and corresponding loadings.

o Generate a Test Ensembile:
o Create a small ensemble of M simulations (e.g., M=3) using the "test” model configuration.

o Apply the same initial condition perturbation strategy and run length as for the reference
ensemble.

 Statistical Comparison:

o Project the pre-processed data from the test ensemble onto the principal components
derived from the reference ensemble.

o Apply a two-sample equality of distribution test to determine if the distribution of the test
ensemble's principal component scores is statistically distinguishable from the distribution
of the reference ensemble's scores.

o A'"pass" indicates that the test configuration is statistically consistent with the reference
configuration. A "fail" suggests that the changes introduced in the test configuration have
resulted in a different model climate.

Data Presentation for Reproducibility Assessment

To facilitate clear comparisons, all quantitative data from a reproducibility assessment should
be summarized in structured tables.
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Table 1: Comparison of Reproducibility Assessment Methodologies

Ensemble Consistency

Feature Bit-for-Bit Comparison
Test (ECT)
Assess statistical o )
] o - Verify identical output for
Primary Goal indistinguishability of model ) o
) identical inputs.
climates.
S Chaotic, complex models like Deterministic models or for
Applicability )
CCMs. debugging.
Statistical comparison of ) ) )
. Direct comparison of binary
Methodology ensembles using PCA and

hypothesis testing.

output files.

Computational Cost

Moderate (UF-ECT is

optimized for efficiency).

Low (for a single run), but

highly restrictive.

Sensitivity

Detects changes in statistical
properties and variable

relationships.

Detects any change, including

non-significant rounding errors.

Table 2: Example Summary of Ensemble Consistency Test Results

Test Key o
. . Number of ] Statistical
Configurati Variables p-value Result
Test Runs Test Used
on Analyzed
T, 03, H20
Model v1.1 Kolmogorov-
(stratosphere ] 0.45 Pass
vs. v1.0 ) Smirnov
Model on T, 03, H20
Anderson- )
Platform B 3 (stratosphere ) 0.02 Fail
Darling
vs. A )
Model with T, O3, H20
Kolmogorov-
New 3 (stratosphere ] 0.61 Pass
) Smirnov
Compiler )
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Visualizing Reproducibility Workflows

Diagrams are essential for understanding the logical flow of complex scientific workflows. The
following diagrams, generated using the DOT language, illustrate the key processes in
assessing the reproducibility of CCMI results.
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Caption: Workflow for the Ensemble Consistency Test (ECT).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1665847?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Test Configurations

Select Assessment
Protocol

|

Run Single Simulation Run Ensembles
for Each Configuration
[Compare Output Files]

Define Reference an(D

Bit-for-Bit
Comparison

Ensemble Consistency
Test (ECT)

;

Perform Statistical
Analysis

Statistically
Consistent?

Click to download full resolution via product page

Caption: Decision logic for selecting a reproducibility assessment method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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